2-(2-Ethyl)-octanoylamino-propionic acid

• Molecular Formula: C13H25NO3
• Molecular Weight: 243.34 g/mol
• IUPAC Name: 2-methyl-2-(octanoylamino)butanoic acid
• InChI: InChI=1S/C13H25NO3/c1-4-6-7-8-9-10-11(15)14-13(3,5-2)12(16)17/h4-10H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key: RFSQCYHCAJWRIW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=O)NC(C)(CC)C(=O)O

Description

2-(2-Ethyl)-octanoylamino-propionic acid is a useful research compound. Its molecular formula is C13H25NO3 and its molecular weight is 243.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Ethyl)-octanoylamino-propionic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Ethyl)-octanoylamino-propionic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

18.6 g (0.211 mol) of D,L-alanine and 46.6 g (0.41 mol) of triethylamine are initially charged in 300 ml of dichloromethane. at 0° C., 50.09 g (0.461 mol) of trimethylsilyl chloride are added dropwise, and the mixture is stirred at room temperature for 1 h and then at 40° C. for 1 h. The solution is cooled to −10° C., and 40 g (0.21 mol) of 2-ethyloctanoyl chloride in 50 ml of dichloromethane are added dropwise. The mixture is stirred at room temperature overnight, and 100 ml of water are then added dropwise with ice-cooling, and the mixture is stirred for another 10 minutes. The phases are separated, the aqueous phase is extracted twice with in each case 100 ml of dichloromethane and the combined organic phases are dried over sodium sulphate and evaporated under reduced pressure. The residue is recrystallized from toluene by adding n-hexane and dried at 60° C.